Cas no 1244855-87-5 ({2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol)

• Product Name: {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol
• CAS No: 1244855-87-5
• MF: C₂₃H₂₈O₂Si
• MW: 364.55272769928
• CID: 2604953
• PubChem ID: 71306655
• Update Time: 2025-11-01

{2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-n-Butoxy-2-naphthyl)dimethylsilyl]benzyl alcohol
• AMTSi173
• C23H28O2Si
• {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol
• 1244855-87-5

• MDL： MFCD16658878
• Inchi： 1S/C23H28O2Si/c1-4-5-14-25-21-12-10-19-16-22(13-11-18(19)15-21)26(2,3)23-9-7-6-8-20(23)17-24/h6-13,15-16,24H,4-5,14,17H2,1-3H3
• InChI Key： PNUSUXRQEUFSAE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1CO)C1C=CC2C=C(C=CC=2C=1)OCCCC

Computed Properties

• Exact Mass: 364.185856666g/mol
• Monoisotopic Mass: 364.185856666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol

Introduction to {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol (CAS No. 1244855-87-5)

{2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1244855-87-5, features a unique structural framework that combines a phenyl group with a naphthalene derivative, both of which are connected through a dimethylsilanyl linkage. The presence of the 6-butoxy substituent on the naphthalene ring further enhances its chemical complexity and potential applications.

The molecular structure of {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol} exhibits a high degree of symmetry and functional diversity, making it an intriguing candidate for various chemical transformations. The dimethylsilanyl group not only serves as a protective moiety but also facilitates further functionalization, allowing for the synthesis of more complex derivatives. This adaptability has positioned the compound as a valuable intermediate in the development of novel pharmaceuticals and advanced materials.

In recent years, there has been growing interest in the applications of organosilicon compounds due to their unique properties, such as stability under various conditions and ease of modification. {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol} is no exception and has been explored in several cutting-edge research areas. One particularly promising application lies in the field of drug discovery, where its structural features make it a potential scaffold for developing new therapeutic agents.

Recent studies have highlighted the role of naphthalene derivatives in medicinal chemistry, demonstrating their efficacy in targeting various biological pathways. The 6-butoxy group in {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol is believed to enhance solubility and bioavailability, crucial factors for drug development. Additionally, the phenyl ring contributes to interactions with biological targets, making this compound a versatile building block for pharmacophores.

The dimethylsilanyl moiety in the compound's structure offers another layer of functionality. It can be selectively removed or modified under specific conditions, allowing chemists to tailor the compound's properties for different applications. This reactivity has been exploited in synthetic chemistry to create more complex molecules with tailored biological activities.

One notable area where {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol has shown promise is in the development of organic electronics. The compound's ability to form stable and conductive films makes it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have been exploring its potential as a host material or dopant to improve device performance.

Furthermore, the compound's unique optical properties have attracted attention in the field of photopharmacology. By incorporating {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol into drug molecules, scientists aim to develop therapies that can be activated or deactivated by light. This approach could lead to more precise and targeted treatments for various diseases.

The synthesis of {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl]-phenyl}-methanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and silicon chemistry, are employed to construct the complex framework of the compound. These methods highlight the importance of {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl] phenyl}-methanol} as a key intermediate in modern organic synthesis.

In conclusion, {2-[(6-Butoxy-naphthalen-2-yl)-dimethyl-silanyl] phenyl}-methanol} (CAS No. 1244855-87-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials. As our understanding of its properties continues to grow, we can expect even more innovative applications to emerge from this remarkable molecule.